Cas no 303129-59-1 (N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide)

• Product Name: N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide
• CAS No: 303129-59-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5047596
• Update Time: 2025-10-28

N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)prop-2-enamide
• N-(1,3-benzodioxol-5-yl)prop-2-enamide
• NE41470
• Z367678572
• N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide

• Inchi： 1S/C10H9NO3/c1-2-10(12)11-7-3-4-8-9(5-7)14-6-13-8/h2-5H,1,6H2,(H,11,12)
• InChI Key： WYNHSJXWXQHJNZ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(C=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide

Comprehensive Guide to N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide (CAS No. 303129-59-1): Properties, Applications, and Market Insights

N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide (CAS No. 303129-59-1) is a specialized organic compound that has garnered significant interest in both academic and industrial research. This compound, often referred to by its systematic name, belongs to the class of benzodioxole derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of the benzodioxole moiety and the prop-2-enamide functional group makes this compound a versatile intermediate in synthetic chemistry.

The molecular structure of N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide features a 1,3-benzodioxole ring fused with an acrylamide group. This unique combination imparts distinct chemical properties, such as moderate solubility in polar organic solvents and stability under ambient conditions. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of bioactive compounds. The compound's CAS number 303129-59-1 is a critical identifier for regulatory and commercial purposes, ensuring accurate classification and handling.

One of the most compelling aspects of N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide is its role in medicinal chemistry. The benzodioxole scaffold is a common motif in drugs targeting neurological and inflammatory conditions. Recent studies have investigated its derivatives for their potential as enzyme inhibitors or receptor modulators. For instance, the compound's acrylamide group can participate in Michael addition reactions, making it a valuable precursor for designing covalent inhibitors—a hot topic in drug discovery due to their prolonged therapeutic effects.

In addition to pharmaceutical applications, N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide has found use in material science. Its ability to polymerize or cross-link with other monomers has been explored in the synthesis of advanced polymers with tailored properties. These materials are being investigated for applications such as coatings, adhesives, and even biodegradable plastics—addressing the growing demand for sustainable alternatives in the polymer industry.

The market for N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide is influenced by trends in green chemistry and precision synthesis. As industries shift toward environmentally friendly processes, the demand for high-purity intermediates like this compound is expected to rise. Suppliers and manufacturers are focusing on scalable and efficient production methods to meet the needs of research institutions and commercial entities. The compound's CAS No. 303129-59-1 is frequently searched in procurement databases, reflecting its niche but growing relevance.

From a regulatory standpoint, N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide is not classified as a hazardous substance under major global frameworks such as REACH or OSHA. However, standard laboratory safety protocols should always be followed when handling this compound, including the use of personal protective equipment (PPE) and proper ventilation. Its stability and low toxicity profile make it a preferable choice for researchers working on innovative projects.

For those seeking to purchase or synthesize N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide, it is essential to verify the supplier's credentials and the compound's purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure quality. The compound's CAS number 303129-59-1 should be cross-referenced with reliable chemical databases to avoid discrepancies.

In summary, N-(2H-1,3-Benzodioxol-5-yl)prop-2-enamide (CAS No. 303129-59-1) is a multifaceted compound with promising applications in drug development, material science, and beyond. Its unique structural features and compatibility with modern synthetic methods position it as a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and technology.